2-(2-Bromoethoxy)-1,1,1-trinitroethane

• CAS No.: 112160-79-9
• Molecular Formula: C4H6BrN3O7
• Molecular Weight: 288.01 g/mol
• IUPAC Name: 2-(2-bromoethoxy)-1,1,1-trinitroethane
• InChI: InChI=1S/C4H6BrN3O7/c5-1-2-15-3-4(6(9)10,7(11)12)8(13)14/h1-3H2
• InChI Key: JPTPOTDDYORCFZ-UHFFFAOYSA-N
• Canonical SMILES: C(CBr)OCC([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]

Description

2-(2-Bromoethoxy)-1,1,1-trinitroethane is a nitroalkane derivative characterized by a trinitroethyl core (C–C(NO₂)₃) substituted with a bromoethoxy (–O–CH₂CH₂Br) group. This compound combines the high-energy density of nitro groups with the reactivity of brominated ethers, making it a subject of interest in energetic materials and synthetic chemistry.

For instance, 1,1,1-trinitroethane (a precursor) is synthesized via reactions involving nitroform salts (e.g., potassium nitroform and methyl iodide) . The bromoethoxy group may be introduced via nucleophilic substitution or etherification reactions, similar to the formation of 2,2-dinitroethylether from 1,1,1-trinitroethane and alkoxides .

The bromoethoxy group could also render it useful as an intermediate in pharmaceuticals, as seen in structurally related bromoethoxy-nitrobenzene derivatives .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 2-(2-Bromoethoxy)-1,1,1-trinitroethane, its structural, physical, and reactive properties are compared with key analogs (Table 1).

Table 1: Comparative Analysis of 2-(2-Bromoethoxy)-1,1,1-trinitroethane and Related Compounds

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Properties	Applications	References
2-(2-Bromoethoxy)-1,1,1-trinitroethane	C₄H₆BrN₃O₅	Trinitroethyl, Bromoethoxy	~292.98 (calculated)	Likely high density; bromine enhances leaving-group reactivity	Energetic materials, intermediates
1,1,1-Trinitroethane	C₂H₃N₃O₆	Trinitroethyl	165.06	Sublimation enthalpy: 72.0 kJ/mol ; reacts with bases to form dinitroethene intermediates	Energetic material synthesis
Bis(2,2,2-trinitroethyl) formal	C₅H₆N₆O₁₁	Two trinitroethyl, formal	374.14	Density: 1.72 g/cm³; decomposes at 205°C	Energetic plasticizer
1-Bromo-2-(2-methoxyethoxy)ethane	C₅H₁₁BrO₂	Bromoethoxy, Methoxyethoxy	183.04	Liquid at room temperature; used in nucleophilic substitutions	Pharmaceutical intermediates
2,2-Dinitroethylether	C₂H₄N₂O₅	Dinitroethyl, Ethoxy	160.06	Formed via 1,4-addition to 1,1-dinitroethene ; stable under basic conditions	Solvent or intermediate

Key Comparisons

Structural Analogues :

• 1,1,1-Trinitroethane : The parent compound lacks the bromoethoxy group, making it less reactive toward nucleophilic substitutions. Its sublimation enthalpy (72.0 kJ/mol) suggests moderate volatility, whereas the bromoethoxy substituent in the target compound likely reduces volatility due to increased molecular weight.
• Bis(2,2,2-trinitroethyl) formal : Shares the trinitroethyl motif but incorporates a formal group (–O–CH₂–O–) instead of bromoethoxy. This structural difference results in higher thermal stability (decomposition at 205°C) , implying that bromoethoxy substitution may lower thermal stability but enhance reactivity.

Its primary use is as a pharmaceutical intermediate , highlighting how nitro substitution shifts utility toward energetic applications.

Reactivity and Safety: The bromine atom in 2-(2-Bromoethoxy)-1,1,1-trinitroethane enhances its leaving-group capability, facilitating nucleophilic substitutions. This contrasts with non-halogenated analogs like 2,2-dinitroethylether, which exhibit stability under basic conditions . Safety considerations align with halogenated nitro compounds (e.g., 2-bromo-1,1,1-trifluoroethane ), requiring precautions for toxicity and explosivity.

Physical and Thermodynamic Properties

• Thermal Stability : The trinitroethyl group is inherently unstable under high heat, as seen in 1,1,1-trinitroethane’s decomposition pathways . The bromoethoxy group may introduce additional vulnerabilities, such as Br–O bond cleavage.
• Energetic Performance : The compound’s oxygen balance and detonation velocity can be extrapolated from trinitroethyl-containing explosives like bis(trinitroethyl) formal, which has a density of 1.72 g/cm³ .